Cas no 99066-81-6 (1H-Pyrrolo[2,3-b]pyridine-3,6-dicarboxylic acid)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3,6-dicarboxylic acid
• CAS No: 99066-81-6
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 835235
• PubChem ID: 71650867
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3,6-dicarboxylic acid
• 99066-81-6

• Inchi： 1S/C9H6N2O4/c12-8(13)5-3-10-7-4(5)1-2-6(11-7)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： IHYPKFBTFHFYOQ-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC=C(C(=O)O)N=2)=O

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų